(3S)-4-[(4-methoxy-6-methylpyridin-2-yl)methyl]-3-methyl-1,4-diazepan-2-one

• IUPAC Name: (3S)-4-[(4-methoxy-6-methylpyridin-2-yl)methyl]-3-methyl-1,4-diazepan-2-one
• InChI: InChI=1S/C14H21N3O2/c1-10-7-13(19-3)8-12(16-10)9-17-6-4-5-15-14(18)11(17)2/h7-8,11H,4-6,9H2,1-3H3,(H,15,18)/t11-/m0/s1
• InChI Key: ZJFNQJVGFQCCEH-NSHDSACASA-N
• Canonical SMILES: CC1C(=O)NCCCN1CC2=NC(=CC(=C2)OC)C
• Isomeric SMILES: C[C@H]1C(=O)NCCCN1CC2=NC(=CC(=C2)OC)C
• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol

Description

(3S)-4-[(4-methoxy-6-methylpyridin-2-yl)methyl]-3-methyl-1,4-diazepan-2-one, commonly known as MM-DZ, is a chemical compound that belongs to the class of diazepanes. It has been the subject of extensive scientific research due to its potential applications in the field of neuroscience.

Scientific Research Applications

MM-DZ has been studied extensively for its potential applications in the field of neuroscience. It has been shown to have anxiolytic and sedative effects, making it a potential candidate for the treatment of anxiety disorders and insomnia. MM-DZ has also been studied for its potential use as a cognitive enhancer due to its ability to improve memory and learning in animal models.

Mechanism of Action

The exact mechanism of action of MM-DZ is not fully understood. However, it is believed to act on the gamma-aminobutyric acid (GABA) receptor, which is the primary inhibitory neurotransmitter in the brain. MM-DZ is thought to enhance the activity of GABA, which leads to its anxiolytic and sedative effects.
Biochemical and Physiological Effects:
MM-DZ has been shown to have anxiolytic, sedative, and cognitive-enhancing effects in animal models. It has also been shown to increase the levels of certain neurotransmitters, such as dopamine and norepinephrine, in the brain. Additionally, MM-DZ has been found to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MM-DZ in lab experiments is its ability to selectively target the GABA receptor, which is involved in a wide range of physiological and pathological processes. However, one of the limitations of using MM-DZ is its potential toxicity and side effects, which may limit its use in humans.

Future Directions

There are several future directions for the research on MM-DZ. One potential direction is to further investigate its cognitive-enhancing effects and its potential use in the treatment of neurodegenerative diseases. Another direction is to explore its potential use in the treatment of anxiety disorders and insomnia. Additionally, further research is needed to determine the optimal dosage and administration of MM-DZ to minimize its potential toxicity and side effects.

Synthesis Methods

MM-DZ can be synthesized through a series of chemical reactions involving pyridine, methylamine, and acetyl chloride. The synthesis process involves the formation of a diazepane ring and the addition of a pyridine moiety to the ring. The final product is obtained through purification and isolation techniques.